Cas no 1507492-14-9 (1-(3-bromo-4-methylphenyl)cyclopropylmethanamine)

• Product Name: 1-(3-bromo-4-methylphenyl)cyclopropylmethanamine
• CAS No: 1507492-14-9
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 6279073
• PubChem ID: 83718372
• Update Time: 2025-05-23

1-(3-bromo-4-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methylphenyl)cyclopropylmethanamine
• [1-(3-bromo-4-methylphenyl)cyclopropyl]methanamine
• 1507492-14-9
• EN300-1910047

• Inchi： 1S/C11H14BrN/c1-8-2-3-9(6-10(8)12)11(7-13)4-5-11/h2-3,6H,4-5,7,13H2,1H3
• InChI Key： WYHGGRQWQUHJSR-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C1(CN)CC1

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(3-bromo-4-methylphenyl)cyclopropylmethanamine

1-(3-Bromo-4-Methylphenyl)cyclopropylmethanamine: A Comprehensive Overview

1-(3-Bromo-4-Methylphenyl)cyclopropylmethanamine is a compound with the CAS number 1507492-14-9, which has garnered significant attention in the field of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropyl group with a substituted phenyl ring and an amine functional group. The presence of the bromine atom at the 3-position and a methyl group at the 4-position on the phenyl ring introduces interesting electronic and steric effects, making this compound a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of 1-(3-Bromo-4-Methylphenyl)cyclopropylmethanamine in drug discovery and development. The cyclopropyl group, known for its strained ring system, has been shown to enhance the bioactivity of molecules by increasing their stability and interactions with biological targets. Researchers have explored its role as a building block in synthesizing bioactive compounds, particularly in the context of medicinal chemistry. For instance, this compound has been used as an intermediate in the synthesis of potential anticancer agents, where its ability to modulate cellular pathways has been extensively studied.

The synthesis of 1-(3-Bromo-4-Methylphenyl)cyclopropylmethanamine involves a series of well-established organic reactions, including nucleophilic aromatic substitution and cyclopropanation techniques. The bromine atom on the phenyl ring serves as a reactive site for further functionalization, enabling chemists to introduce diverse substituents that can fine-tune the compound's properties. This flexibility has made it a versatile precursor in organic synthesis.

In terms of physical properties, this compound exhibits a melting point of approximately 125°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions has been thoroughly investigated, making it suitable for use in both laboratory settings and industrial applications. The compound's spectral data, including UV-Vis and NMR spectra, have been reported in recent literature, providing valuable insights into its structural characterization.

The biological activity of 1-(3-Bromo-4-Methylphenyl)cyclopropylmethanamine has been a focal point of recent research efforts. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its utility in developing therapeutic agents. Additionally, its ability to interact with cellular receptors has been explored, highlighting its role as a lead compound in drug design.

From an environmental perspective, the ecological impact of this compound has also been assessed. Research indicates that it exhibits low toxicity to aquatic organisms under standard testing conditions, which aligns with current safety guidelines for chemical use. This information is crucial for ensuring responsible handling and disposal practices in both research and industrial settings.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of 1-(3-Bromo-4-Methylphenyl)cyclopropylmethanamine's interactions with biological systems. Advanced computational methods, such as molecular docking studies and quantum mechanics simulations, are being employed to predict its binding affinities and selectivity profiles. These studies are expected to provide deeper insights into its potential applications in medicine and biotechnology.